Cas no 2411308-60-4 (N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide
• CAS No: 2411308-60-4
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 5416548
• PubChem ID: 154796089
• Update Time: 2025-06-08

N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2907529287
• N-{[(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoyl]methyl}-N-methylprop-2-enamide
• N-[2-[(2-Cyclohexyl-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)amino]-2-oxoethyl]-N-methylprop-2-enamide
• 2411308-60-4
• EN300-26603694
• N-[2-[(2-Cyclohexyl-4,5,6,7-tetrahydro-1H-benzimidazol-6-yl)amino]-2-oxoethyl]-N-methyl-2-propenamide
• N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C19H28N4O2/c1-3-18(25)23(2)12-17(24)20-14-9-10-15-16(11-14)22-19(21-15)13-7-5-4-6-8-13/h3,13-14H,1,4-12H2,2H3,(H,20,24)(H,21,22)
• InChI Key： GGWCMDYYDTXCFZ-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1CC2NC(C3CCCCC3)=NC=2CC1)=O)C)(=O)C=C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 701.2±60.0 °C(Predicted)
• pka: 14.31±0.20(Predicted)

Additional information on N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide

N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2411308-60-4): An Overview

N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2411308-60-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the specific structure of N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide introduces additional functionalities that may enhance its pharmacological profile.

The chemical structure of N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide is characterized by a cyclohexyl group attached to the benzodiazepine ring system and a propenamide moiety. These structural elements contribute to the compound's stability and bioavailability. The cyclohexyl group enhances lipophilicity, which can improve cellular penetration and distribution. The propenamide functionality adds a degree of flexibility and reactivity that may influence binding interactions with target proteins.

Recent studies have focused on the pharmacological properties of N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide. One notable area of research is its potential as an anxiolytic agent. In preclinical models of anxiety disorders, this compound has shown promising results in reducing anxiety-like behaviors without significant sedative effects. This selective activity is particularly valuable as it may reduce the risk of side effects associated with traditional benzodiazepines.

Another area of interest is the compound's potential as a neuroprotective agent. Studies have demonstrated that N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its anxiolytic and neuroprotective properties, N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)carbamoylmethyl}-N-methylprop-2-enamide has also been investigated for its potential as an anticonvulsant. Preclinical studies have shown that it can effectively reduce seizure activity in animal models of epilepsy. This finding suggests that the compound may have a broad therapeutic spectrum and could be developed for multiple indications.

The safety profile of N-{(2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-y l)carbamoylmethyl}-N-methylprop - 2 - enamide is another critical aspect being evaluated in ongoing research. Preliminary toxicology studies indicate that the compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of new benzodiazepine derivatives like N-{(2-cyclohexyl - 4 , 5 , 6 , 7 - tetrahydro - 1 H - 1 , 3 - benzodiazol - 5 - yl ) carbamoylmethyl } - N - methylprop - 2 - enamide represents a significant advancement in medicinal chemistry. These compounds offer the potential to address unmet medical needs by providing more selective and safer therapeutic options. As research continues to uncover the full range of biological activities and mechanisms of action for this compound, it holds promise for future drug development efforts.